3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide

• IUPAC Name: 3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide
• InChI: InChI=1S/C17H18N2O5/c1-22-12-8-11(9-13(10-12)23-2)16(20)18-19-17(21)14-6-4-5-7-15(14)24-3/h4-10H,1-3H3,(H,18,20)(H,19,21)
• InChI Key: JDXBRGURLZWODZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1C(=O)NNC(=O)C2=CC(=CC(=C2)OC)OC
• Molecular Formula: C17H18N2O5
• Molecular Weight: 330.33 g/mol

Description

3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide, also known as DMBBH, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMBBH is a hydrazide derivative of 2-methoxybenzoic acid and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide is not fully understood, but it is believed to involve the inhibition of enzymes involved in cellular processes such as DNA synthesis and cell division. This compound has also been shown to have antioxidant properties, which may contribute to its potential anti-tumor and anti-inflammatory effects.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation and the induction of cell death in cancer cells. This compound has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines in cells. Additionally, this compound has been shown to have antioxidant properties, which may help to protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide in lab experiments is its well-established synthesis method, which allows for the production of large quantities of the compound. Additionally, this compound has been extensively studied, making it a reliable tool for scientific research. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are many potential future directions for research on 3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide. One area of interest is the development of this compound-based biosensors for detecting biomolecules such as glucose. Additionally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment and anti-inflammatory therapy. Finally, exploring the potential toxicity of this compound and its effects on human health is an important area for future research.
Conclusion
In conclusion, this compound is a well-studied chemical compound with a range of potential applications in scientific research. Its well-established synthesis method, reliable properties, and potential for use in biosensors make it a valuable tool for researchers. Further research is needed to fully understand the mechanism of action of this compound and its potential applications in cancer treatment and anti-inflammatory therapy.

Synthesis Methods

The synthesis of 3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide involves the reaction of 2-methoxybenzoic acid with hydrazine hydrate and acetic anhydride. The resulting product is then reacted with 2-methoxybenzoyl chloride to yield this compound. The synthesis method for this compound has been well-established and is widely used in scientific research.

Scientific Research Applications

3,5-dimethoxy-N'-(2-methoxybenzoyl)benzohydrazide has been used in a variety of scientific research applications, including as a fluorescent probe for detecting metal ions, as a potential anti-tumor agent, and as a potential anti-inflammatory agent. This compound has also been used in the development of biosensors for detecting glucose and other biomolecules.